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Cat. No.: B1234922 Get Quote

An In-depth Technical Guide on a High-Copper, Palladium-Enriched Dental Amalgam

This technical guide provides a detailed overview of the initial safety and toxicity profile of

Valiant Ph.D., a phase-dispersed dental amalgam manufactured by Ivoclar Vivadent.[1][2][3]

The content is compiled from publicly available Safety Data Sheets (SDS) and product

information, intended for researchers, scientists, and professionals in drug development and

material science who are interested in the toxicological aspects of implanted medical materials.

Valiant Ph.D. is a dental restorative material with a high copper content designed to eliminate

the Gamma-2 phase, which is susceptible to corrosion.[4][5][6] It is also enriched with

palladium to enhance early strength and resistance to corrosion and tarnishing.[2][6] The

material is supplied in pre-dosed, ultrasonically welded capsules (SURE-CAP) to minimize the

risk of mercury vapor exposure during storage and trituration.[2]

Composition and Properties
Valiant Ph.D. is an alloy composed of silver, tin, copper, and palladium, which is mixed with

mercury to form the amalgam.[7] The specific metal composition of the alloy powder is:

Silver (Ag): 52.5%

Tin (Sn): 29.7%

Copper (Cu): 17.5%

Palladium (Pd): 0.3%[7]
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The final product has one of the lowest mercury contents among dispersed phase systems.[4]

[5][6]

Toxicological Profile
The primary toxicological concern with Valiant Ph.D., as with all dental amalgams, is the

presence of mercury.[1] Mercury is a potent neurotoxin and can also act as a nephrotoxin.[8]

The Safety Data Sheet (SDS) for Valiant Ph.D. outlines several hazard statements and

toxicological effects.[1]

Hazard Category
Description of
Effect

GHS Classification Source

Acute Toxicity

(Inhalation)
Fatal if inhaled.[1]

Acute Toxicity,

Inhalation - Category

1

[1]

Reproductive Toxicity
May damage fertility

or the unborn child.[1]

Reproductive Toxicity

- Category 1B
[1]

Specific Target Organ

Toxicity (Repeated

Exposure)

Causes damage to

organs through

prolonged or repeated

exposure.[1]

STOT, Repeated

Exposure - Category 1
[1]

Sensitization

Mercury may have a

sensitizing effect on

the skin and lungs.[8]

Not specified [8]

Acute Toxicity

(Dermal)
No irritant effect.[1]

Not classified as

irritant
[1]

Acute Toxicity (Ocular) No irritating effect.[1]
Not classified as

irritant
[1]

Aquatic Hazard
Very toxic for aquatic

organisms.[1][8]

Hazardous to the

aquatic environment,

acute hazard -

Category 1

[1]
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The provided documentation does not detail specific experimental protocols for the

toxicological assessments. The hazard classifications are based on internally approved

calculation methods for preparations, as stated in the Safety Data Sheet.[1][8] These

classifications are derived from established toxicological data for the individual components,

primarily mercury, in accordance with regulatory standards such as the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Visualizations
The following diagram outlines the recommended workflow for handling Valiant Ph.D. capsules

to minimize exposure risks, based on precautionary statements.[1]
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Figure 1: Recommended Safety Handling Workflow for Valiant Ph.D.
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Figure 1: Recommended Safety Handling Workflow for Valiant Ph.D.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1234922?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates the potential routes of exposure to mercury from dental amalgam and

the primary target organs affected by toxicity, as indicated in the safety data.[1][8]

Figure 2: Mercury Exposure Routes and Target Organ Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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